Cas no 2034537-74-9 (N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide)

• Product Name: N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• CAS No: 2034537-74-9
• MF: C₂₂H₂₆N₄O₂S
• MW: 410.532443523407
• CID: 5553313
• Update Time: 2025-05-20

N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(3,5-dimethyl-1-pyridin-2-ylpyrazol-4-yl)ethyl]-5,6,7,8-tetrahydronaphthalene-2-sulfonamide
• N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

• Inchi： 1S/C22H26N4O2S/c1-16-21(17(2)26(25-16)22-9-5-6-13-23-22)12-14-24-29(27,28)20-11-10-18-7-3-4-8-19(18)15-20/h5-6,9-11,13,15,24H,3-4,7-8,12,14H2,1-2H3
• InChI Key： KLFYBRAVJIJUEJ-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1S(NCCC1=C(C)N(C2=NC=CC=C2)N=C1C)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on N-{2-3,5-dimethyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylethyl}-5,6,7,8-tetrahydronaphthalene-2-sulfonamide

N-{2-3,5-Dimethyl-1-(Pyridin-2-Yl)-1H-Pyrazol-4-Ylethyl}-5,6,7,8-Tetrahydronaphthalene-2-Sulfonamide

N-{2-3,5-Dimethyl-1-(Pyridin-2-Yl)-1H-Pyrazol-4-Ylethyl}-5,6,7,8-Tetrahydronaphthalene-2-Sulfonamide is a highly specialized organic compound with the CAS number No. 2034537-74-9. This compound belongs to the class of sulfonamides and is characterized by its complex structure, which includes a pyrazole ring fused with a pyridine moiety and a tetrahydronaphthalene group. The molecule's unique architecture makes it a promising candidate for various applications in pharmaceuticals and materials science.

The synthesis of this compound involves a multi-step process that typically includes the formation of the pyrazole ring followed by its substitution with methyl groups and the pyridine moiety. The sulfonamide group is then introduced via nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled higher yields and better control over the stereochemistry of the product.

Recent studies have highlighted the potential of N-{2-3,5-Dimethyl-1-(Pyridin-2-Yl)-1H-Pyrazol-4-Ylethyl}-5,6,7,8-Tetrahydronaphthalene-2-Sulfonamide as a bioactive molecule. Researchers have reported its ability to inhibit certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, its interactions with cellular receptors have been studied using advanced computational techniques such as molecular docking and dynamics simulations.

The compound's pharmacokinetic properties have also been investigated in preclinical models. Studies suggest that it has good oral bioavailability and exhibits moderate to high plasma stability. These findings are significant for its potential use in therapeutic applications where sustained release and systemic delivery are required.

Moreover, the tetrahydronaphthalene group in the molecule contributes to its lipophilicity, which enhances its ability to cross biological membranes. This property is particularly advantageous in drug design where targeting specific cellular compartments is essential.

Recent advancements in green chemistry have also influenced the synthesis of this compound. Researchers have explored the use of environmentally friendly solvents and catalysts to reduce the environmental footprint of its production process. These efforts align with global initiatives to promote sustainable chemical manufacturing practices.

In conclusion, N-{2-3,5-Dimethyl-1-(Pyridin-2-Yl)-1H-Pyrazol-4-Ylethyl}-5,6,7,8-Tetrahydronaphthalene-2-Sulfonamide represents a cutting-edge molecule with diverse applications in pharmaceutical research and development. Its unique structure and bioactive properties make it a valuable addition to the arsenal of compounds being explored for novel therapeutic interventions.